N-(1,3-benzodioxol-5-ylmethyl)-2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio}acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[1-(4-ethoxyphenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H21N3O4S/c1-2-26-17-6-4-16(5-7-17)24-10-9-22-21(24)29-13-20(25)23-12-15-3-8-18-19(11-15)28-14-27-18/h3-11H,2,12-14H2,1H3,(H,23,25)
• InChI Key: RLSSOBCIGSOCHR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN=C2SCC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C21H21N3O4S and its molecular weight is 411.48. The purity is usually 95%.
BenchChem offers high-quality N-(1,3-benzodioxol-5-ylmethyl)-2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1,3-benzodioxol-5-ylmethyl)-2-{[1-(4-ethoxyphenyl)-1H-imidazol-2-yl]thio}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

• N-(4-(1H-benzo(d)imidazole -2-yl )-2-(4-hydroxy -6-methyl pyramidine -2-yl thio) acetamide, a compound related to the chemical , has been synthesized and shown to have antibacterial activity (Gullapelli, Thupurani, & Brahmeshwari, 2014).

Antitumor Activity

• N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, structurally similar to the compound of interest, have demonstrated potential antitumor activity against various human tumor cell lines, as assessed at the National Cancer Institute, USA (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Activity

• Synthesized derivatives like N-(benzo[d]thiazol-2-yl)-2-(4-substituted-1H-1,2,3-triazol-1-yl)acetamides have shown significant antimicrobial activity against a variety of bacterial and fungal strains (Rezki, 2016).

Antioxidant and Anti-inflammatory Activity

• Novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives exhibit antioxidant and anti-inflammatory properties, showing effectiveness in various bioassays (Koppireddi et al., 2013).

Src Kinase Inhibitory and Anticancer Activities

• Thiazolyl N-benzyl-substituted acetamide derivatives, similar in structure to the compound of interest, have been synthesized and evaluated for Src kinase inhibitory and anticancer activities (Fallah-Tafti et al., 2011).

Anti-inflammatory Activity

• Synthesized compounds like N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides displayed significant anti-inflammatory activity (Sunder & Maleraju, 2013).

Antimicrobial and Antioxidant Agents

• Compounds containing benzimidazole / benzothiazole moieties, similar to the target compound, have shown potent antimicrobial activity against various bacteria and fungi, and exhibited good antioxidant activity (Naraboli & Biradar, 2017).

Antioxidant for Base Oil

• Certain benzimidazole derivatives have been investigated as antioxidants for base stock, demonstrating the potential of similar compounds in industrial applications (Basta et al., 2017).